Cas no 2171625-50-4 (2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)propanamidoacetic acid)

• Product Name: 2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)propanamidoacetic acid
• CAS No: 2171625-50-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5950730
• PubChem ID: 165487371
• Update Time: 2025-07-08

2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)propanamidoacetic acid
• 2171625-50-4
• EN300-1492223
• 2-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-en-1-yl)propanamido]acetic acid

• Inchi： 1S/C26H28N2O5/c1-2-13-28(15-24(29)30)25(31)23(14-17-11-12-17)27-26(32)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h2-10,17,22-23H,1,11-16H2,(H,27,32)(H,29,30)
• InChI Key： ROZIGSQQOAJVAJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(N(CC(=O)O)CC=C)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)propanamidoacetic acid

Introduction to 2-3-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)propanamidoacetic Acid (CAS No. 2171625-50-4)

2-3-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)propanamidoacetic acid (CAS No. 2171625-50-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cys(Trt)-OH, is a key intermediate in the synthesis of various peptides and proteins, particularly those involved in therapeutic applications. The unique structural features of this compound, including the cyclopropyl group, the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, and the allyl substituent, make it an essential building block in modern drug discovery and development.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This property makes Fmoc-Cys(Trt)-OH an ideal choice for the synthesis of cysteine-containing peptides, which are crucial in many biological processes. The cyclopropyl group adds conformational rigidity to the molecule, which can influence the binding affinity and selectivity of the resulting peptides. Additionally, the allyl substituent provides a convenient handle for further functionalization or conjugation with other molecules.

Recent studies have highlighted the potential of Fmoc-Cys(Trt)-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing this compound exhibit enhanced stability and bioavailability compared to their unprotected counterparts. This improved stability is attributed to the protective effect of the Fmoc group, which shields the amino acid from premature degradation during synthesis and delivery.

In another notable research effort, scientists at a leading pharmaceutical company utilized Fmoc-Cys(Trt)-OH to synthesize a series of cyclic peptides with potent anti-cancer properties. These peptides were designed to target specific receptors on cancer cells, leading to selective cytotoxicity and reduced side effects. The success of this approach underscores the importance of using well-characterized building blocks like Fmoc-Cys(Trt)-OH in drug design.

The synthesis of Fmoc-Cys(Trt)-OH involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the protection of cysteine with the Trt (trityl) group to prevent unwanted side reactions. Subsequently, the Fmoc group is introduced via a nucleophilic substitution reaction, followed by the addition of the cyclopropyl and allyl substituents through appropriate coupling reactions. The final product is then purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC).

The physical and chemical properties of Fmoc-Cys(Trt)-OH have been extensively characterized. It is a white crystalline solid with a molecular weight of 465.57 g/mol and a melting point ranging from 140°C to 145°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile but exhibits limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

In terms of safety and handling, Fmoc-Cys(Trt)-OH should be stored under dry conditions at room temperature or slightly below to prevent degradation. It is also advisable to handle this compound with care due to its reactivity with strong acids and bases. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling.

The market demand for Fmoc-Cys(Trt)-OH has been steadily increasing as more researchers recognize its value in peptide synthesis and drug development. Leading suppliers in the chemical industry offer high-purity grades of this compound, ensuring consistent quality for both academic and industrial applications.

In conclusion, 2-3-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)propanamidoacetic acid (CAS No. 2171625-50-4) is a versatile and valuable compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique structural features and excellent synthetic properties make it an indispensable tool for scientists working on peptide-based therapeutics. As research in this field continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in modern drug discovery efforts.